Cas no 21116-13-2 (4-(2-Chlorobenzyl)oxyaniline)

• Product Name: 4-(2-Chlorobenzyl)oxyaniline
• CAS No: 21116-13-2
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• CID: 285642
• PubChem ID: 730770
• Update Time: 2025-10-24

4-(2-Chlorobenzyl)oxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(2-chlorophenyl)methoxy]-
• 4-[(2-Chlorobenzyl)oxy]aniline
• 4-[(2-chlorophenyl)methoxy]aniline
• 4-(2-chlorobenzyloxy)aniline
• SB81085
• EN300-58396
• MFCD02089383
• BB 0217770
• 4-((2-Chlorobenzyl)oxy)aniline
• WAA11613
• Oprea1_284153
• SCHEMBL11093923
• AKOS000152039
• 21116-13-2
• CCG-112196
• Oprea1_865378
• VS-08044
• BRD-K34331147-001-01-6
• CS-0116577
• FT-0677202
• DTXSID90352646
• Benzenamine, 4-[(2-chlorophenyl)methoxy]-
• HMS1613L01
• AG-690/40696770
• BBL025668
• STK946112
• 4-{[(2-chlorophenyl)methyl]oxy}aniline
• ALBB-032064
• 4-(2-Chlorobenzyl)oxyaniline

• MDL： MFCD02089383
• Inchi： 1S/C13H12ClNO/c14-13-4-2-1-3-10(13)9-16-12-7-5-11(15)6-8-12/h1-8H,9,15H2
• InChI Key： JBTSPGBABBKQJZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 233.06100
• Monoisotopic Mass: 233.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 386.2±22.0 °C at 760 mmHg
• Flash Point: 187.4±22.3 °C
• PSA: 35.25000
• LogP: 4.08240
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(2-Chlorobenzyl)oxyaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2-Chlorobenzyl)oxyaniline

4-(2-Chlorobenzyl)oxyaniline: A Comprehensive Overview

4-(2-Chlorobenzyl)oxyaniline is a versatile organic compound with the CAS number 21116-13-2. This compound has garnered significant attention in various fields, including material science, pharmaceuticals, and organic synthesis, due to its unique chemical properties and potential applications. In this article, we will delve into the structure, synthesis, properties, and recent advancements related to 4-(2-Chlorobenzyl)oxyaniline, providing a comprehensive understanding of its significance in modern chemistry.

The molecular structure of 4-(2-Chlorobenzyl)oxyaniline consists of a benzene ring substituted with a chlorine atom at the 2-position and an aniline group connected via an ether linkage. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. The ether linkage facilitates further functionalization, enabling the creation of complex molecules with tailored properties.

Recent studies have highlighted the role of 4-(2-Chlorobenzyl)oxyaniline in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing conducting polymers and high-performance adhesives. These applications leverage the compound's ability to form stable covalent bonds under specific reaction conditions, thereby enhancing the mechanical and electronic properties of the resulting materials.

In the pharmaceutical industry, 4-(2-Chlorobenzyl)oxyaniline has been employed as an intermediate in drug design. Its aromaticity and substituent effects make it an ideal candidate for modifying bioactive molecules, potentially leading to novel therapeutic agents with improved efficacy and reduced side effects. Recent research has focused on optimizing synthesis routes to enhance yield and purity, ensuring scalability for industrial applications.

The synthesis of 4-(2-Chlorobenzyl)oxyaniline involves a multi-step process that typically begins with chlorination of an aromatic ring followed by nucleophilic substitution or coupling reactions. Innovations in catalytic methods have significantly improved the efficiency of these reactions, reducing production costs and environmental impact. For example, the use of palladium catalysts in cross-coupling reactions has enabled faster and more selective formation of the desired product.

From an environmental perspective, understanding the degradation pathways of 4-(2-Chlorobenzyl)oxyaniline is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation under various conditions, revealing that it undergoes hydrolysis in aqueous environments to form less hazardous byproducts. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 4-(2-Chlorobenzyl)oxyaniline stands as a testament to the ingenuity of modern chemistry, offering diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research, driving advancements in material science, pharmaceuticals, and beyond. As scientists refine synthetic methodologies and explore new applications, this compound is poised to play an even more significant role in shaping future technologies.